Cas no 4003-65-0 (4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride)

• Product Name: 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride
• CAS No: 4003-65-0
• MF: C₁₀H₅Cl₃N₂O₃S
• MW: 339.58229804039
• MDL: MFCD09802132
• CID: 1511953
• PubChem ID: 14327414
• Update Time: 2025-10-29

4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(4,5-dichloro-6-oxopyridazin-1-yl)benzenesulfonyl Chloride
• 4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzenesulfonyl chloride
• 1-(4-Chlorsulfonyl-phenyl)-4,5-dichlor-pyridazon-6
• 4-(4,5-dichloro-6-oxo-6H-pyridazin-1-yl)-benzenesulfonyl chloride
• MCULE-5573998461
• AG-A-66827
• EN300-29219
• 1-(4-Chlorsulfonylphenyl)-4,5-dichlor-6-pyridazon
• CTK6H3697
• AGN-PC-0012HI
• 4-(4,5-Dichlor-3-oxo-pyridazin-2-yl)-benzol-1-sulfonylchlorid
• AC1Q3HK9
• AKOS016016451
• 4-(4,5-dichloro-6-oxopyridazin-1(6H)-yl)benzenesulfonyl chloride; 1-(4-Chlorsulfonyl-phenyl)-4,5-dichlor-pyridazon-6; 4-(4,5-dichloro-6-oxo-6H-pyridazin-1-yl)-benzenesulfonyl chloride; MCULE-5573998461; AG-A-66827; EN300-29219; 1-(4-Chlorsulfonylphenyl)-4,5-dichlor-6-pyridazon; CTK6H3697; AGN-PC-0012HI; 4-(4,5-Dichlor-3-oxo-pyridazin-2-yl)-benzol-1-sulfonylchlorid; AC1Q3HK9; AKOS016016451;
• 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride
• 4003-65-0
• SCHEMBL11135676
• 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonylchloride
• DTXSID20559005
• MFCD09802132
• Z283408320
• 4-(4,5-dichloro-6-oxo-pyridazin-1-yl)benzenesulfonyl chloride
• 4-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)benzene-1-sulfonyl chloride

• MDL： MFCD09802132
• Inchi： 1S/C10H5Cl3N2O3S/c11-8-5-14-15(10(16)9(8)12)6-1-3-7(4-2-6)19(13,17)18/h1-5H
• InChI Key： WWYKGUIMLSJYBG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)N1C(C(=C(C=N1)Cl)Cl)=O)(=O)=O

Computed Properties

• Exact Mass: 337.908646g/mol
• Monoisotopic Mass: 337.908646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.2Ų

Additional information on 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride

Comprehensive Guide to 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride (CAS No. 4003-65-0)

4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride (CAS 4003-65-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its dichloropyridazine core and sulfonyl chloride functional group, is widely utilized in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel enzyme inhibitors and covalent modifiers, making it a subject of interest in drug discovery.

The molecular structure of 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride features a benzene ring linked to a pyridazinone moiety, which enhances its reactivity in nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where it is employed to create sulfonamide-based drugs. Recent trends in AI-driven drug design and computational chemistry have increased demand for such intermediates, as they are pivotal in optimizing lead compounds for better pharmacokinetic profiles.

One of the most searched questions about CAS 4003-65-0 relates to its stability and storage conditions. The compound is typically stored under inert conditions to prevent hydrolysis of the sulfonyl chloride group. Its compatibility with common organic solvents like dichloromethane and acetonitrile makes it a versatile reagent in multi-step syntheses. Additionally, its role in click chemistry applications has garnered attention, especially in the development of bioconjugates for targeted therapies.

In the agrochemical sector, 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride is explored for designing herbicidal and fungicidal agents. Its mechanism often involves disrupting essential enzymatic pathways in pests, aligning with the growing focus on sustainable crop protection. Environmental concerns and regulatory shifts toward greener chemistry have spurred innovations in modifying such compounds to reduce ecological impact.

From a commercial perspective, the global market for high-purity sulfonyl chlorides like 4003-65-0 is expanding, driven by R&D investments in precision medicine and agrochemical innovation. Suppliers emphasize stringent quality control to meet the demands of GMP-compliant manufacturing. Analytical techniques such as HPLC and NMR are critical for verifying the compound’s purity, a key consideration for buyers.

Emerging applications of CAS 4003-65-0 also include material science, where it serves as a precursor for polymeric sulfonamides with tailored thermal and mechanical properties. This aligns with industrial interest in high-performance polymers for electronics and coatings. Researchers frequently inquire about its structure-activity relationships (SAR) to optimize derivative designs.

Safety data for 4-(4,5-dichloro-6-oxo-1,6-dihydropyridazin-1-yl)benzene-1-sulfonyl chloride highlights standard laboratory precautions, including the use of personal protective equipment (PPE) and fume hoods. While not classified as a hazardous substance under most regulations, proper handling ensures minimal risk during synthesis or scale-up. This pragmatic approach resonates with the lab safety queries prevalent in online searches.

In summary, 4003-65-0 is a multifaceted compound bridging pharmaceutical, agrochemical, and material science domains. Its unique chemical architecture and adaptability to modern synthetic methodologies underscore its enduring relevance. For researchers navigating structure-based drug design or green chemistry initiatives, this sulfonyl chloride remains a cornerstone reagent.